N-Cbz-4-piperidineacetic acid

• IUPAC Name: 2-(1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid
• InChI: InChI=1S/C15H19NO4/c17-14(18)10-12-6-8-16(9-7-12)15(19)20-11-13-4-2-1-3-5-13/h1-5,12H,6-11H2,(H,17,18)
• InChI Key: BUNUQMSIKUGVKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H19NO4
• DSSTOX Substance ID: DTXSID90363611
• Molecular Weight: 277.31 g/mol
• CAS RN: 63845-28-3

Description

N-Cbz-4-piperidineacetic acid is a chemical compound which is used in the synthesis of various drugs and other compounds. It is a versatile compound and can be used in a variety of applications, including drug synthesis, biochemistry, and laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• N-Cbz-4-piperidineacetic acid serves as a valuable building block in the synthesis of nonproteinogenic amino acids. Its efficient synthesis, with high optical purity, is crucial for the total synthesis of natural products containing piperazic acid (Papadaki et al., 2020).
• The compound's structure has been extensively analyzed, revealing insights into its conformational stability and interactions. For instance, the conformational analysis of 1-piperidineacetic acid by X-ray, FTIR, and ab initio calculations has provided detailed understanding of its stable conformers and their energy levels (Dega-Szafran et al., 2002).

Chemical Synthesis and Applications

• The compound is utilized in the synthesis of a variety of chemical structures, highlighting its versatility as a reagent. For example, it is used in the solid-phase synthesis of new donepezil-based L- and D-glutamic acid derivatives, showing potential in the development of neuroprotective compounds for neurodegenerative diseases (Monjas et al., 2017).
• Its derivatives play a role in asymmetric syntheses, such as the synthesis of trans-2,3-piperidinedicarboxylic acid and trans-3,4-piperidinedicarboxylic acid derivatives, indicating its significance in the production of enantiomerically pure compounds (Xue et al., 2002).
• Additionally, it's used in the preparation of orthogonally N-protected 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines, which are new scaffolds for combinatorial chemistry, demonstrating its utility in the creation of novel chemical libraries (Schramm et al., 2010).

Biological Applications and Evaluations

• The compound has been part of the studies related to neurological conditions, such as Alzheimer's disease. For instance, activation of the CB2 receptor system by a compound structurally related to this compound showed the potential to reverse amyloid-induced memory deficiency, suggesting its relevance in therapeutic approaches for neurodegenerative diseases (Wu et al., 2013).

Safety and Hazards

N-Cbz-4-piperidineacetic acid should be handled with care. It’s advised to avoid breathing its mist, gas, or vapours and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition.